Cas no 950846-26-1 ((4-Bromo-2,5-dimethoxyphenyl)boronic acid)

(4-Bromo-2,5-dimethoxyphenyl)boronic acid structure

950846-26-1 structure

Product Name:(4-Bromo-2,5-dimethoxyphenyl)boronic acid

CAS No:950846-26-1

MF:C₈H₁₀BBrO₄

MW:260.877602100372

MDL:MFCD07778019

CID:1040231

Update Time:2024-10-25

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-2,5-dimethoxyphenyl)boronic acid
- 4-BROMO-2,5-DIMETHOXYPHENYLBORONIC ACID
- B-(4-Bromo-2,5-dimethoxyphenyl)boronic acid (ACI)
- (4-Bromo-2,5-dimethoxyphenyl)boronicacid
- MDL： MFCD07778019
- Inchi： 1S/C8H10BBrO4/c1-13-7-4-6(10)8(14-2)3-5(7)9(11)12/h3-4,11-12H,1-2H3
- InChI Key： VFSKPPVNGHKIFE-UHFFFAOYSA-N
- SMILES： BrC1C(OC)=CC(B(O)O)=C(OC)C=1

Computed Properties

Exact Mass: 259.98600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3

Experimental Properties

PSA: 58.92000
LogP: 0.14610

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126465-1g	(4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95+%	1g	$85	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	096680-5g	(4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95+%	5g	19230.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	096680-1g	(4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95+%	1g	6827.0CNY	2021-07-07
Fluorochem	232199-250mg	4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95%	250mg	£94.00	2021-07-08
Fluorochem	232199-1g	4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95%	1g	£264.00	2021-07-08
Fluorochem	232199-5g	4-Bromo-2,5-dimethoxyphenyl)boronic acid	950846-26-1	95%	5g	£704.00	2021-07-08
TRC	B688998-25mg	4-Bromo-2,5-dimethoxyphenylboronic acid	950846-26-1		25mg	$ 64.00	2023-04-18
TRC	B688998-50mg	4-Bromo-2,5-dimethoxyphenylboronic acid	950846-26-1		50mg	$ 92.00	2023-04-18
TRC	B688998-100mg	4-Bromo-2,5-dimethoxyphenylboronic acid	950846-26-1		100mg	$ 138.00	2023-04-18
TRC	B688998-250mg	4-Bromo-2,5-dimethoxyphenylboronic acid	950846-26-1		250mg	$ 236.00	2023-04-18

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Production Method

Production Method 1

2674-34-2

950846-26-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 20 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; -78 °C → rt; 20 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: 5-HT2A AGONISTS FOR USE IN TREATMENT OF DEPRESSION

, United States, , ,

Production Method 2

2674-34-2

950846-26-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; -78 °C → rt
1.3 Reagents: Monopotassium phosphate Solvents: Water ; pH 6

Reference

: 2-Amino-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine derivatives as HSP-90 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 3

2674-34-2

950846-26-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Synthesis of penta-p-phenylenes with oligo(ethylene glycol) side chains

Lopez-Romero, J. Manuel; Rico, Rodrigo; Martinez-Mallorquin, Rocio; Hierrezuelo, Jesus; Guillen, Elena; et al, Tetrahedron Letters, 2007, 48(35), 6075-6079

Production Method 4

2674-34-2

950846-26-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 20 min, -78 °C
1.2 Reagents: Triisopropyl borate ; 24 h, -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, rt

Reference

: Aryl Trihydroxyborate Salts: Thermally Unstable Species with Unusual Gelation Abilities

Moy, Cheryl L.; Kaliappan, Raja; McNeil, Anne J., Journal of Organic Chemistry, 2011, 76(20), 8501-8507

Production Method 5

2674-34-2

950846-26-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -60 °C; 1 d, rt
1.2 Reagents: Triisopropyl borate ; 2 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

: Side functionalization of diboronic acid precursors for covalent organic frameworks

Faury, Thomas; Dumur, Frederic; Clair, Sylvain; Abel, Mathieu; Porte, Louis; et al, CrystEngComm, 2013, 15(11), 2067-2075

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Raw materials

1,4-Dibromo-2,5-dimethoxybenzene

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Preparation Products

(4-Bromo-2,5-dimethoxyphenyl)boronic acid (950846-26-1)

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Cas no 950846-26-1 ((4-Bromo-2,5-dimethoxyphenyl)boronic acid)

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Pricemore >>

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Raw materials

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Preparation Products

(4-Bromo-2,5-dimethoxyphenyl)boronic acid Related Literature

Related Categories

950846-26-1 ((4-Bromo-2,5-dimethoxyphenyl)boronic acid) Related Products